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This guide provides a detailed comparison of the concurrent validity between the

Developmental Coordination Disorder Questionnaire (DCDQ) and the Movement Assessment

Battery for Children, Second Edition (MABC-2). It is intended for researchers, scientists, and

professionals in drug development seeking to understand the relationship and

interchangeability of these two widely used instruments for identifying motor coordination

difficulties in children.

Overview of the Instruments
The Developmental Coordination Disorder Questionnaire (DCDQ) is a parent-reported

screening tool designed to identify children at risk for Developmental Coordination Disorder

(DCD). It assesses a child's motor performance in everyday functional activities. The

Movement Assessment Battery for Children, Second Edition (MABC-2) is a standardized,

performance-based test administered by a trained professional to evaluate a child's motor skills

in three key areas: manual dexterity, aiming and catching, and balance. It is considered a gold

standard for diagnosing DCD.[1][2]

Quantitative Comparison of Concurrent Validity
The concurrent validity of the DCDQ with the MABC-2 has been examined in numerous

studies, yielding a range of findings. The following table summarizes the quantitative data from

key research, including correlation coefficients, sensitivity, and specificity.
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Experimental Protocols
The methodologies employed in these studies generally follow a similar structure to assess

concurrent validity. Below is a generalized experimental protocol synthesized from the reviewed

literature.

1. Participant Recruitment:

A cohort of children within a specific age range (e.g., 5-12 years) is recruited from schools or

communities.

Inclusion and exclusion criteria are established. Typically, children with known neurological

disorders or physical impairments that could affect motor performance are excluded.

2. Administration of the DCDQ:

Parents or guardians of the participating children are provided with the relevant version of

the DCDQ (e.g., DCDQ'07, DCDQ-BR).

They are instructed to complete the questionnaire based on their observations of their child's

motor performance in everyday tasks.

3. Administration of the MABC-2:

A trained researcher or clinician administers the MABC-2 test to each child individually in a

controlled environment.

The test is scored according to the standardized procedures outlined in the MABC-2 manual,

yielding a total score and percentile rank.

4. Data Analysis:

The total scores from the DCDQ and the MABC-2 are collected for each participant.
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Statistical analyses are performed to determine the relationship between the two sets of

scores. This typically includes:

Correlation Analysis: Pearson or Spearman correlation coefficients are calculated to

measure the strength and direction of the linear relationship between the DCDQ and

MABC-2 scores.

Sensitivity and Specificity: Using the MABC-2 as the gold standard for identifying DCD

(often using a cut-off at or below the 15th percentile), the sensitivity of the DCDQ (its

ability to correctly identify children with DCD) and its specificity (its ability to correctly

identify children without DCD) are calculated.

Agreement Analysis: Measures such as the Kappa coefficient are used to assess the level

of agreement between the classifications of the two instruments.

Visualizing the Methodologies
The following diagrams illustrate the logical relationships and workflows described in the

experimental protocols.
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Caption: Concurrent validity compares the DCDQ against the MABC-2.
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Caption: A typical experimental workflow for a concurrent validity study.

Conclusion
The concurrent validity between the DCDQ and the MABC-2 is moderate, with correlation

coefficients varying across studies. While some research indicates a statistically significant

positive relationship, others find weak or no agreement.[1][3][4][6] The DCDQ, as a parent-

reported questionnaire, demonstrates utility as a screening tool. However, the MABC-2, a

performance-based assessment, remains the gold standard for a definitive diagnosis of DCD.

The choice of instrument should be guided by the specific research or clinical context, with an

understanding of the strengths and limitations of each. For a comprehensive assessment, the
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combination of both a parent-report measure and a performance-based test is often

recommended.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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